Cas no 350997-70-5 (5-Chloro-3-methyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde)

5-Chloro-3-methyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde is a pyrazole-based aldehyde compound with significant utility in organic synthesis and pharmaceutical research. Its structure features a chloro-substituted pyrazole ring and a formyl group at the 4-position, making it a versatile intermediate for constructing heterocyclic frameworks. The presence of electron-withdrawing and donating groups enhances its reactivity in condensation and nucleophilic addition reactions. This compound is particularly valuable in the development of agrochemicals and bioactive molecules due to its stable yet modifiable scaffold. High purity and well-defined chemical properties ensure reproducibility in synthetic applications. Suitable for controlled environments, it requires handling under inert conditions to preserve its aldehyde functionality.
5-Chloro-3-methyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde structure
350997-70-5 structure
Product Name:5-Chloro-3-methyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde
CAS No:350997-70-5
MF:C12H11ClN2O
MW:234.68154168129
MDL:MFCD01993680
CID:92780
PubChem ID:712938
Update Time:2025-06-09

5-Chloro-3-methyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-3-methyl-1-(p-tolyl)-1H-pyrazole-4-carboxaldehyde
    • 5-chloro-3-methyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde
    • 5-Chloro-3-methyl-1-(4-methylphenyl)-1H-pyrazole-4-carboxaldehyde
    • 5-Chloro-3-methyl-1-p-tolyl-1H-pyrazole-4-carbaldehyde
    • 5-CHLORO-3-METHYL-1-P-TOLYL-1H-PYRAZOLE-4-CARBOXALDEHYDE
    • 350997-70-5
    • AKOS000118649
    • CS-0307837
    • EN300-08531
    • 1H-Pyrazole-4-carbaldehyde, 5-chloro-3-methyl-1-p-tolyl-
    • SR-01000050407
    • KQWYKJSWCFJJFS-UHFFFAOYSA-N
    • 5-Chloro-3-Methyl-1-(p-tolyl)-1H-pyrazole-4-carbaldehyde
    • FS-5876
    • MFCD01993680
    • SCHEMBL15329692
    • Z56968516
    • 5-chloro-3-methyl-1-(4-methylphenyl)pyrazole-4-carbaldehyde
    • FT-0716385
    • SR-01000050407-1
    • AN-655/40688210
    • 1H-pyrazole-4-carboxaldehyde, 5-chloro-3-methyl-1-(4-methylphenyl)-
    • ALBB-026170
    • G83719
    • STK348660
    • 5-Chloro-3-methyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde
    • MDL： MFCD01993680
    • Inchi： 1S/C12H11ClN2O/c1-8-3-5-10(6-4-8)15-12(13)11(7-16)9(2)14-15/h3-7H,1-2H3
    • InChI Key： KQWYKJSWCFJJFS-UHFFFAOYSA-N
    • SMILES： ClC1=C(C=O)C(C)=NN1C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 234.05613
  • Monoisotopic Mass: 234.0559907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • Color/Form: powder
  • Density: 1.24
  • Boiling Point: 366.1°C at 760 mmHg
  • Flash Point: 175.2°C
  • Refractive Index: 1.601
  • PSA: 34.89
  • LogP: 2.29650
  • Solubility: Not determined

5-Chloro-3-methyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde Pricemore >>

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